Cas no 145546-80-1 ((2E)-Dehydrodonepezil(Donepezil Impurity))

• Product Name: (2E)-Dehydrodonepezil(Donepezil Impurity)
• CAS No: 145546-80-1
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 101576
• PubChem ID: 10762160
• Update Time: 2025-04-18

(2E)-Dehydrodonepezil(Donepezil Impurity) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methylene]-, (2E)-
• 2-[(E)-(1-BENZYL-4-PIPERIDINYL)METHYLIDENE]-5,6-DIMETHOXY-1-INDANONE
• (2E)-DEHYDRODONEPEZIL
• (2E)-Dehydrodonepezil (Donepezil Impurity)
• 2-[(1-benzylpiperidin-4-yl)methylidene]-5,6-dimethoxy-3H-inden-1-one
• Donepezil related coMpound A
• Donepezil Related Compound A(USP)
• (2E)-Dehydrodonepezil\n\n(Donepezil Impurity)
• Donepezil Related Compound A (25 mg) ((E)-2-[(1-benzylpiperidin-4-yl)methylene]-5,6-dimethoxyindan-1-one)
• PD134456
• CHEMBL168938
• (2E)-2-[(1-benzylpiperidin-4-yl)methylidene]-5,6-dimethoxy-3H-inden-1-one
• Dehydro Donepezil (Donepezil Impurity)
• Q27252264
• 2-[(1-Benzylpiperidin-4-yl)methylene]-2,3-dihydro-5,6-dimethoxyinden-1-one
• 1-Benzyl-4-(5,6-dimethoxy-1-oxoindan-2-ylindenemethyl)-piperidine
• AKOS000277341
• 2-((1-benzylpiperidin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methylene]-, (2E)-
• 2-[(1-Benzyl-4-piperidyl)methylene]-5,6-dimethoxy-1-indanone
• DS-0813
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methylene]-
• 2-((1-Benzylpiperidin-4-yl)methylene)-5,6-dimethoxyindan-1-one, (E)-
• CS-0166756
• 2-((1-Benzylpiperidin-4-yl)methylene)-5 pound not6-dimethoxy-2 pound not3-dihydro-1H-inden-1-one
• DZ7
• (2~{E})-5,6-dimethoxy-2-[[1-(phenylmethyl)piperidin-4-yl]methylidene]-3~{H}-inden-1-one
• 1H-Inden-1-one,2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methylene]-
• (E)-2-((1-Benzylpiperidin-4-yl)methylene)-5,6-dimethoxyindan-1-one
• BCP28366
• DONEPEZIL HYDROCHLORIDE MONOHYDRATE IMPURITY F [EPIMPURITY]
• UNII-1D3K90DIY3
• 1-Benzyl-4-(5,6-dimethoxy-1-oxoindan-2-ylindenemethyl)piperidine
• 120014-07-5
• MFCD08693144
• 2-[1-(1-Benzyl-piperidin-4-yl)-meth-(E)-ylidene]-5,6-dimethoxy-indan-1-one
• DONEPEZIL HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• EN300-7363542
• 2-((1-Benzylpiperidin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one
• 145546-80-1
• VFA54680
• CS-W006058
• AC-26327
• 1D3K90DIY3
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((1-(phenylmethyl)-4-piperidinyl)methylene)-, (2E)-
• 1-benzyl-4-((5,6-dimethoxy-1-oxoindan-2-ylidene)methyl)piperidine
• (2E)-Dehydrodonepezil (Donepezil Impurity)
• (E)-2-((1-benzylpiperidin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one
• (2E)-2-[(1-benzylpiperidin-4-yl)methylidene]-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one
• BDBM50280646
• DB-251065
• DTXSID50163093
• Donepezil related compound a-[USP]
• Donepezil related compound a-(USP)
• DTXCID5085584
• DONEPEZIL HYDROCHLORIDE IMPURITY F (EP IMPURITY)
• (2E)-Dehydrodonepezil(Donepezil Impurity)

• MDL： MFCD08693144
• Inchi： 1S/C24H27NO3/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18/h3-7,12,14-15,17H,8-11,13,16H2,1-2H3/b20-12+
• InChI Key： LPMOTUSFDTTWJL-UDWIEESQSA-N
• SMILES： O=C1C2C=C(C(=CC=2C/C/1=C\C1CCN(CC2C=CC=CC=2)CC1)OC)OC

Computed Properties

• Exact Mass: 377.19921
• Monoisotopic Mass: 377.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines